Cas no 349134-56-1 (1-(2-hydroxyethyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid)

• Product Name: 1-(2-hydroxyethyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• CAS No: 349134-56-1
• CID: 4649601
• Update Time: 2025-05-24

1-(2-hydroxyethyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid

Additional information on 1-(2-hydroxyethyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid

1-(2-Hydroxyethyl)-6-Oxo-1,4,5,6-Tetrahydropyridazine-3-Carboxylic Acid

1-(2-Hydroxyethyl)-6-Oxo-1,4,5,6-Tetrahydropyridazine-3-Carboxylic Acid is a compound with the CAS registry number 349134-56-1, representing a unique structure within the realm of organic chemistry. This compound belongs to the class of tetrahydropyridazines, which are heterocyclic compounds with a six-membered ring containing two nitrogen atoms and four hydrogen atoms in the saturated state. The presence of the hydroxyethyl group and the oxo substituent at specific positions on the ring introduces functional diversity to this molecule.

The molecular structure of 1-(2-Hydroxyethyl)-6-Oxo-1,4,5,6-Tetrahydropyridazine-3-Carboxylic Acid is characterized by its tetrahydropyridazine core, which serves as a versatile scaffold for various chemical modifications. The carboxylic acid group at position 3 and the hydroxyethyl substituent at position 1 further enhance its chemical reactivity and potential for participation in biochemical processes. Recent studies have highlighted the importance of such structures in drug design and development due to their ability to interact with biological targets in a specific manner.

One of the key areas of research involving this compound is its potential application in medicinal chemistry. The hydroxyethyl group introduces hydrophilic properties, while the oxo group at position 6 contributes to conjugation within the molecule, potentially influencing its electronic properties and reactivity. These features make it a promising candidate for exploring interactions with enzymes or receptors in biological systems.

Recent advancements in synthetic methodologies have enabled more efficient routes to synthesize 1-(2-Hydroxyethyl)-6-Oxo-1,4,5,6-Tetrahydropyridazine-3-Carboxylic Acid and related compounds. For instance, researchers have employed catalytic asymmetric synthesis techniques to construct the tetrahydropyridazine ring with high enantioselectivity. Such approaches not only improve yield but also pave the way for exploring stereochemical effects on biological activity.

In terms of biological activity, this compound has shown potential as a modulator of certain cellular pathways. Studies conducted using in vitro models have demonstrated its ability to influence enzyme activity and cellular signaling processes. These findings underscore its role as a lead compound in drug discovery programs targeting conditions such as inflammation or neurodegenerative diseases.

The synthesis of 1-(2-Hydroxyethyl)-6-Oxo-1,4,5,6-Tetrahydropyridazine-3-Carboxylic Acid involves a multi-step process that typically begins with the preparation of an appropriate starting material followed by functional group transformations. For example, one approach involves the condensation of an aldehyde with an amine derivative under specific reaction conditions to form the tetrahydropyridazine ring system.

Moreover, computational studies using molecular modeling techniques have provided insights into the binding modes of this compound with target proteins. Such studies are crucial for understanding how structural modifications can be made to optimize binding affinity and selectivity—a critical aspect in drug development.

Another significant aspect of research on this compound is its role as an intermediate in more complex synthetic pathways. Its ability to undergo further functionalization allows chemists to explore diverse chemical transformations that could lead to novel bioactive molecules.

In conclusion, 1-(2-Hydroxyethyl)-6-Oxo-1,4,5,6-Tetrahydropyridazine-3-Carboxylic Acid (CAS No: 349134-56-1) stands out as a valuable molecule in contemporary organic chemistry due to its structural versatility and potential applications in medicinal chemistry and drug discovery.